Cas no 1805456-94-3 (3,5-Bis(trifluoromethyl)-4-ethylbenzyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)-4-ethylbenzyl chloride
• CAS No: 1805456-94-3
• MF: C₁₁H₉ClF₆
• MW: 290.632583379745
• CID: 5038693
• Update Time: 2025-09-27

3,5-Bis(trifluoromethyl)-4-ethylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-ethylbenzyl chloride

• Inchi： 1S/C11H9ClF6/c1-2-7-8(10(13,14)15)3-6(5-12)4-9(7)11(16,17)18/h3-4H,2,5H2,1H3
• InChI Key： VQLZVFQWTBMSPA-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(CC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 4.9
• Topological Polar Surface Area: 0